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Compound of Interest

Compound Name: MN551

Cat. No.: B12384881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

research compound MN551. MN551 is identified as a potent, cysteine-directed electrophilic

covalent inhibitor, notably targeting the Suppressor of Cytokine Signaling 2 (SOCS2). It is

crucial for personnel to adhere to the following guidelines to ensure safety and proper handling.

This information is intended for laboratory research purposes only and is not for use in humans

or animals.

I. Quantitative Safety Data
A specific Safety Data Sheet (SDS) for MN551 is not publicly available. The following table

summarizes general safety information based on the chemical nature of MN551 and data for

similar research compounds. This information should be treated as a guideline; a

comprehensive, substance-specific risk assessment should be conducted before handling.
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Parameter Value/Information Source/Comment

Chemical Name

[4-[(2S)-3-[[3-[(2-

chloroacetyl)amino]phenyl]met

hylamino]-2-[[2-(4-

fluorophenyl)acetyl]amino]-3-

oxopropyl]phenyl] dihydrogen

phosphate

PubChem

Molecular Formula C₂₆H₂₆ClFN₃O₇P MedChemExpress

Molecular Weight 577.93 g/mol MedChemExpress

Appearance White to off-white solid MedChemExpress

Known Hazards

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated. As a covalent

inhibitor, it is designed to be

reactive.

General knowledge for

research compounds

Routes of Exposure
Inhalation, ingestion, skin and

eye contact.

General knowledge for

chemical powders

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

MedChemExpress

II. Personal Protective Equipment (PPE)
Due to the lack of a specific SDS, a cautious approach to PPE is mandatory. The following PPE

should be worn at all times when handling MN551:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended. Work should be conducted in a well-ventilated area,

preferably a chemical fume hood.

III. Operational Plan: Handling and Storage
Handling:

Avoid creating dust when handling the solid form.

Use only in a well-ventilated area, such as a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a tightly sealed container.

Follow the recommended storage temperatures to ensure stability:

As a solid powder: -20°C.

In solvent: -80°C.

Short periods at warmer temperatures (e.g., during shipping) are unlikely to significantly

affect the product's efficacy.[1]

IV. Disposal Plan
Dispose of MN551 and any contaminated materials as hazardous chemical waste.[2][3][4]

Adhere to all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash. Consult with your institution's Environmental Health and

Safety (EHS) department for specific disposal procedures.
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V. Experimental Protocols
The following are generalized experimental workflows for characterizing a covalent inhibitor like

MN551. Specific concentrations and incubation times will need to be optimized for your

particular assay.

Workflow for Assessing Covalent Inhibition:

Preparation Assay Execution Data Analysis

Prepare Reagents
(Enzyme, MN551, Buffer, Substrate)

Pre-incubate Enzyme with MN551
(Time-course)

Initiate Reaction
(Add Substrate) Measure Activity Plot Activity vs. Time Determine kinact/KI

Click to download full resolution via product page

Caption: A general experimental workflow for characterizing the kinetics of a covalent inhibitor.

Washout Assay for Irreversibility:
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Treat Enzyme/Cells with MN551

Washout Step
(Remove unbound MN551)

Measure Target Activity

Compare to Controls
(DMSO, Reversible Inhibitor)

Determine Irreversibility

Click to download full resolution via product page

Caption: Logical flow of a washout experiment to confirm irreversible binding of an inhibitor.

VI. Signaling Pathway
MN551 is an inhibitor of SOCS2, which is a component of an E3 ubiquitin ligase complex that

negatively regulates cytokine signaling pathways, such as the JAK/STAT pathway.[5][6][7][8][9]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12384881/docs?utm_src=pdf-body-img#essential-safety-and-logistical-information-for-handling-mn551
https://www.benchchem.com/product/b12384881/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-mn551
https://atlasgeneticsoncology.org/gene/44123/socs2-(suppressor-of-cytokine-signaling-2)
https://pubmed.ncbi.nlm.nih.gov/17070092/
https://www.uniprot.org/uniprotkb/B5BU82/entry
http://biogps.org/mobile/#goto=genereport&id=8835
https://www.genecards.org/cgi-bin/carddisp.pl?gene=SOCS2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Negative Feedback Loop

Cytokine

Cytokine Receptor

 binds

JAK

 activates

STAT

 phosphorylates

p-STAT
(Dimer)

 dimerizes

Nucleus

 translocates to

Gene Transcription

 initiates

SOCS2 Gene

 induces

SOCS2 Protein

 expresses
 targets for
degradation

 inhibits

MN551

 inhibits

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12384881/docs?utm_src=pdf-body-img#essential-safety-and-logistical-information-for-handling-mn551
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The inhibitory role of MN551 on the SOCS2 negative feedback loop in the JAK/STAT

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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